BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Fate and Degradation of 2,3-
Dichloropropanal: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichloropropanal
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Abstract

2,3-Dichloropropanal is a chlorinated aldehyde of environmental interest, primarily recognized
as a transient intermediate in the microbial degradation of the persistent groundwater
contaminant 1,2,3-trichloropropane (TCP). Due to its reactive nature and status as an
intermediate, comprehensive data on its standalone environmental fate are scarce. This
technical guide synthesizes the available information on the physicochemical properties, abiotic
and biotic degradation pathways, and environmental partitioning of 2,3-Dichloropropanal.
Where direct data is unavailable, this guide draws upon information for analogous compounds
and outlines standardized experimental protocols for its characterization. This document aims
to provide a thorough understanding for researchers and professionals involved in
environmental science and drug development.

Physicochemical Properties of 2,3-Dichloropropanal

A summary of the key physicochemical properties of 2,3-Dichloropropanal is presented in
Table 1. These properties are crucial for predicting its behavior and transport in the
environment.
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Property Value Reference
Chemical Formula C3HaCIl20 [1]
Molecular Weight 126.97 g/mol [2]
CAS Number 10140-89-3 [2]
Appearance Colorless liquid (presumed) [3]
Boiling Point 48 °C at 14 Torr [4]
Density 1.426 g/cm3at0 °C [4]
Vapor Pressure 3.26 mmHg at 25 °C [4]
Flash Point 54.7 °C [4]
XLogP3 1.03 [4]

Data not available; likely
Water Solubility moderate solubility based on

structure.

Data not available; expected to
Henry's Law Constant be moderately volatile from

water.

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, are significant determinants
of the environmental persistence of organic compounds.

Hydrolysis

Direct experimental data on the hydrolysis rate of 2,3-Dichloropropanal is not readily available
in the literature. However, as a chlorinated aldehyde, it is expected to undergo hydrolysis. The
rate of hydrolysis is likely to be pH-dependent. For comparison, the related compound 1,3-
dichloropropene has a hydrolysis half-life of 9.8 days at 20°C in deionized water[5]. Given the
reactivity of the aldehyde functional group, the hydrolysis rate of 2,3-Dichloropropanal may be
significant under certain environmental conditions.
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A standardized method for determining the rate of hydrolysis as a function of pH is outlined in
the OECD Test Guideline 111[6][7][8]. A general workflow for such an experiment is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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